Cas no 2418676-90-9 (N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride)

• Product Name: N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride
• CAS No: 2418676-90-9
• MF: C₁₆H₁₉Cl₂FN₄O
• MW: 373.252664804459
• MDL: MFCD32679575
• CID: 5668035
• PubChem ID: 154577530
• Update Time: 2025-05-21

N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-2-cyclopropylpyrimidine-4-carboxamide;dihydrochloride
• EN300-26860802
• 2418676-90-9
• N-{[4-(aminomethyl)-2-fluorophenyl]methyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride
• N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride

• MDL： MFCD32679575
• Inchi： 1S/C16H17FN4O.2ClH/c17-13-7-10(8-18)1-2-12(13)9-20-16(22)14-5-6-19-15(21-14)11-3-4-11;;/h1-2,5-7,11H,3-4,8-9,18H2,(H,20,22);2*1H
• InChI Key： DUCSMSHLVPTLDU-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=C(CN)C=CC=1CNC(C1=CC=NC(C2CC2)=N1)=O

Computed Properties

• Exact Mass: 372.0919948g/mol
• Monoisotopic Mass: 372.0919948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Additional information on N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride

N-{4-(Aminomethyl)-2-Fluorophenylmethyl}-2-Cyclopropylpyrimidine-4-Carboxamide Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2418676-90-9, known as N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride is characterized by a pyrimidine ring system, which serves as a central scaffold for various functional groups. The presence of a cyclopropyl group at the 2-position of the pyrimidine ring introduces unique electronic and steric properties, enhancing its interactions with biological targets. Additionally, the amino methyl group attached to the fluorophenyl moiety contributes to the compound's ability to engage in hydrogen bonding, a critical factor in its bioavailability and pharmacokinetics.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability under various conditions. Studies have demonstrated that N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride exhibits remarkable thermal stability, making it suitable for applications in high-temperature environments. Furthermore, its solubility properties have been optimized through modifications to the side chains, enhancing its utility in drug delivery systems.

In terms of biological activity, this compound has shown potent inhibitory effects on several enzymes implicated in chronic diseases such as cancer and neurodegenerative disorders. For instance, preclinical studies have revealed its ability to inhibit kinases involved in cell proliferation and survival pathways. These findings underscore its potential as a lead compound for the development of targeted therapies.

The synthesis of N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by functionalization with the cyclopropyl and amino methyl groups. The dihydrochloride salt form is often preferred due to its improved solubility and stability compared to the free base.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological profile. Initial assessments suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further studies are required to fully understand its long-term impact on ecosystems.

In conclusion, N-{4-(aminomethyl)-2-fluorophenylmethyl}-2-cyclopropylpyrimidine-4-carboxamide dihydrochloride represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with favorable physical and biological properties, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.